Cas no 1123787-67-6 (2-(Oxetan-3-ylidene)acetonitrile)
1123787-67-6 structure
Product Name:2-(Oxetan-3-ylidene)acetonitrile
CAS No:1123787-67-6
MF:C5H5NO
MW:95.0993010997772
MDL:MFCD14586415
CID:827861
PubChem ID:53346574
Update Time:2025-04-19
2-(Oxetan-3-ylidene)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Oxetan-3-ylidene)acetonitrile
- (oxetan-3-ylidene)acetonitrile
- 2-(3-Oxetanylidene)acetonitrile
- ANW-66785
- CTK8C1493
- HT776
- Oxetan-3-ylidene-acetonitrile
- SureCN1504560
- 1-(Oxetan-3-ylidene)acetonitrile
- Oxetan-3-ylideneacetonitrile
- DSKHBLMKLTZNRU-UHFFFAOYSA-N
- 2176AA
- LS41148
- PB15181
- ST2404053
- AM20020006
- 3-Formyl-1H-indazole-6-carboxylic acid methyl ester
- DB-003138
- AS-60101
- MFCD14586415
- CS-B0971
- SY097276
- A1-11800
- DTXSID70693524
- 2-(3-Oxetanylidene)acetonitrile, 95%
- YUB78767
- EN300-1198089
- 1123787-67-6
- AKOS006336771
-
- MDL： MFCD14586415
- Inchi： 1S/C5H5NO/c6-2-1-5-3-7-4-5/h1H,3-4H2
- InChI Key： DSKHBLMKLTZNRU-UHFFFAOYSA-N
- SMILES： O1C/C(=C/C#N)/C1
Computed Properties
- Exact Mass: 95.03715
- Monoisotopic Mass: 95.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: -0.7
Experimental Properties
- Density: 1.309
- Melting Point: 61-65 °C
- Boiling Point: 216°C at 760 mmHg
- Flash Point: 88 ºC
- PSA: 33.02
2-(Oxetan-3-ylidene)acetonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
2-(Oxetan-3-ylidene)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105755-1g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 1g |
$214 | 2021-08-06 | |
| Chemenu | CM105755-5g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 5g |
$578 | 2021-08-06 | |
| Chemenu | CM105755-10g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 10g |
$1040 | 2021-08-06 | |
| Chemenu | CM105755-25g |
2-(oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 25g |
$1887 | 2021-08-06 | |
| Alichem | A449042732-5g |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 5g |
$835.56 | 2023-09-04 | |
| Ambeed | A230013-50mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 50mg |
$13.0 | 2025-02-21 | |
| Ambeed | A230013-100mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 100mg |
$16.0 | 2025-02-21 | |
| Ambeed | A230013-250mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 250mg |
$20.0 | 2025-02-21 | |
| Ambeed | A230013-1g |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95% | 1g |
$58.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CW415-200mg |
2-(Oxetan-3-ylidene)acetonitrile |
1123787-67-6 | 95+% | 200mg |
567.0CNY | 2021-08-04 |
2-(Oxetan-3-ylidene)acetonitrile Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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